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Compound of Interest

Compound Name: 4-Chlorooxazole-5-carboxylic acid
Cat. No.: B15329989
Get Quote
\ J

Executive Safety Summary & Hazard Identification

Substance: 4-Chlorooxazole-5-carboxylic acid CAS Registry Number: 1240604-29-8
Chemical Formula: CaH2CINO3[1]

Handling halogenated heteroaromatic acids requires a huanced approach that goes beyond
standard laboratory hygiene. This compound presents a dual threat: it is an organic acid
capable of tissue corrosion/irritation and a halogenated substrate with specific toxicological and
disposal implications.

GHS Hazard Classification (Self-Validating Check)

Before entering the lab, verify these H-codes against your container label to ensure protocol

alignment.
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Hazard Class Category H-Code Risk Description
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302
[11[2][3]
Causes skin irritation
Skin o _ _
2 H315 (Acidic functionality).

Corrosion/Irritation

[1]

Causes serious eye
Serious Eye Damage 2A H319 irritation (High risk of

corneal damage).[1]

May cause respiratory
3 H335 irritation (Mucosal

membrane threat).[1]

STOT - Single

Exposure

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable. They are selected based on the compound's
acidity and potential for transdermal absorption.[1]

A. Hand Protection: The "Double-Barrier" Standard

Why this matters: Standard latex gloves are permeable to many organic acids and halogenated
compounds.[1] Nitrile provides superior chemical resistance, but thickness matters.[4]

e Primary Layer (Inner): Nitrile (0.11 mm / 4 mil).[1] Acts as a second skin and sweat barrier.[1]

e Secondary Layer (Outer): Nitrile (minimum 0.11 mm) or Neoprene (if handling solutions >100
mL).[1]

e Protocol: Inspect gloves for pinholes by inflating them slightly with air before donning.[1]
Change outer gloves immediately upon any splash contact.[1]

B. Eye & Face Protection

Why this matters: As a carboxylic acid, contact with the eye can cause immediate protein
denaturation and corneal opacity.[1] Safety glasses are insufficient for synthesis or purification
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steps.[1]
» Requirement: Chemical Splash Goggles (ANSI Z87.1 / EN 166).[1]

o High-Risk Operations: Face shield required over goggles during rotary evaporation or when
handling volumes >500 mg where "bumping" is a risk.[1]

C. Respiratory Protection

Why this matters: The H335 designation indicates that dust or vapors will irritate the upper
respiratory tract.[5]

e Primary Control: All handling (weighing, dispensing, reaction setup) must occur inside a
certified Chemical Fume Hood.

e Secondary Control: If weighing outside a hood is unavoidable (not recommended), use a
P100 / N95 particulate respirator.[1]

PPE Selection Logic & Risk Assessment
(Visualization)

This decision tree ensures you select the correct PPE based on the specific state of the
chemical (Solid vs. Solution).
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Start: Risk Assessment

Physical State?

Solid / Powder Solution / Liquid
Dust Generation Risk? Splash/Vapor Risk?

Low (Weighing <1g) High (Milling/Lg Scale) / Dilute / Small Vol Conc. / Heated / Lg Vol

PROTOCOL A: PROTOCOL B:
1. Fume Hood (Sash <18") 1. Fume Hood

2. Nitrile Gloves (4 mil) 2. Double Nitrile or Neoprene
3. Safety Glasses/Goggles 3. Splash Goggles + Face Shield

Click to download full resolution via product page

Figure 1: Decision tree for selecting PPE based on physical state and operational risk.

Operational Protocols
Phase 1: Weighing & Transfer

The Hazard: Static electricity can cause the fine powder of 4-Chlorooxazole-5-carboxylic
acid to disperse, leading to inhalation or surface contamination.[1]

Procedure:

o Place the analytical balance inside the fume hood.[1] If this is impossible, use a static-
dissipative weighing funnel.[1]

o Pre-weigh the receiving flask.
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o Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination.[1]

o Wet Wipe Technique: Immediately wipe the balance area with a damp paper towel
(water/detergent) after weighing to capture invisible dust.[1]

Phase 2: Reaction Setup

e The Hazard: Exothermic neutralization. As an acid, reaction with bases (e.g., carbonates,
hydrides) will release CO:z or Hz, potentially causing splashes.

e Procedure:
o Add the base slowly to the acid solution, not the reverse, to control gas evolution.

o Ensure the reaction vessel is vented (do not seal a gas-evolving reaction).[1]

Phase 3: Waste Disposal (Critical)[2]

» Classification: This is a Halogenated Organic Acid.[1]

e Do NOT: Pour down the drain. The chlorine atom makes it toxic to aquatic life and resistant
to standard biodegradation.[1]

e Do NOT: Mix with oxidizing acids (Nitric/Perchloric) as this may generate toxic chlorine gas.

[1]
» Disposal Path:
o Collect in a container labeled "Halogenated Organic Waste".[1]

o If neutralizing before disposal, do so carefully in a fume hood, then dispose of the neutral
salt solution as halogenated chemical waste (due to the chloro-oxazole core).[1]

o Final destruction via high-temperature incineration equipped with a scrubber.[1]

Emergency Response: Spill Cleanup Logic

In the event of a spill, immediate action is required to prevent acid burns and inhalation.
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1. Cover with wet paper towel
(Prevent Dust)

2. Scoop into bag
Powder Double Bag & Label
'Halogenated Waste'
1. Cover with Absorbent pads

Liquid/Soln 2. Neutralize (Sodium Bicarb)
3. Collect as HazWaste

Major (>109) M| Evacuate Area
Outside Hood Bl  AertHSE

Minor (<10g/10mL)
Inside Hood

Spill Detected Assess Volume & State

Click to download full resolution via product page
Figure 2: Step-by-step workflow for managing spills of 4-Chlorooxazole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Handling 4-Chlorooxazole-5-carboxylic Acid: Advanced
Safety & Operational Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15329989/docs#handling-4-chlorooxazole-5-
carboxylic-acid-advanced-safety-operational-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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